2-Amino-5-(2-methylimidazol-1-yl)benzonitrile

• Molecular Formula: C11H10N4
• Molecular Weight: 198.22 g/mol
• IUPAC Name: 2-amino-5-(2-methylimidazol-1-yl)benzonitrile
• InChI: InChI=1S/C11H10N4/c1-8-14-4-5-15(8)10-2-3-11(13)9(6-10)7-12/h2-6H,13H2,1H3
• InChI Key: DPBOSGAANFPEGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=CC(=C(C=C2)N)C#N

Description

2-Amino-5-(2-methylimidazol-1-yl)benzonitrile is a useful research compound. Its molecular formula is C11H10N4 and its molecular weight is 198.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

SnCl2.2H2O (60.0 g; 0.26 mol) was dissolved in 37% HCl (100 mL), to this solution cooled to −10° C., 4-(2-methyl-1H-imidazol-1-yl)-2-cyano-nitrobenzene (12.0 g, 50 mmol) was added in two portions over the course of 30 min. Completed the additions the stirred reaction mixture was allowed to come to r.t., and after further 45 min. stirring, it was poured in ice/water (250 g) and 3N KOH (500 mL). The resulting suspension was filtered and the cake washed with water. The residue was suspended in 2M NH3/EtOH (250 mL), stirred for a few minutes and filtered, the filtrate was concentrated to provide the titled compound as a brown solid (8 g, 78%). C11H10N4, MW: 198.23. MS: m/z 199 (M+1). 1H-NMR (300 MHz, CDCl3) ppm: 2.21 (s, 3H), 4.70 (s, 2H), 6.79 (d, 1H), 6.97 (d, 1H), 7.22 (dd, 1H), 7.29 (d, 1H).